Cas no 144949-58-6 ([1,1'-Biphenyl]-3,3'-dicarboxylicacid, 5,5'-dinitro-, 3,3'-dimethyl ester)

[1,1'-Biphenyl]-3,3'-dicarboxylicacid, 5,5'-dinitro-, 3,3'-dimethyl ester structure
144949-58-6 structure
Product Name:[1,1'-Biphenyl]-3,3'-dicarboxylicacid, 5,5'-dinitro-, 3,3'-dimethyl ester
CAS No:144949-58-6
MF:C16H12N2O8
MW:360.275084495544
CID:101986
PubChem ID:53719912
Update Time:2025-04-18

[1,1'-Biphenyl]-3,3'-dicarboxylicacid, 5,5'-dinitro-, 3,3'-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3,3'-dicarboxylicacid, 5,5'-dinitro-, 3,3'-dimethyl ester
    • 3,3'-DINITRO-5,5'-DIMETHOXYCARBONYL-BIPHENYL
    • 5,5'-di-naphthalen-1-yl-2,2'-p-phenylene-bis-oxazole
    • 5,5'-dinitro-1,1'-biphenyl-3,3'-dicarboxylic acid dimethyl ester
    • methyl 3-(3-methoxycarbonyl-5-nitrophenyl)-5-nitrobenzoate
    • 144949-58-6
    • SCHEMBL8413415
    • Inchi: 1S/C16H12N2O8/c1-25-15(19)11-3-9(5-13(7-11)17(21)22)10-4-12(16(20)26-2)8-14(6-10)18(23)24/h3-8H,1-2H3
    • InChI Key: CGNYRXBURZLBKG-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(=CC(=C1)C1C=C(C=C(C(=O)OC)C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 360.05900
  • Monoisotopic Mass: 360.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • PSA: 144.24000
  • LogP: 3.78960
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD